![molecular formula C8H12BF4K B6177371 potassium trifluoro({6-fluorospiro[3.3]heptan-2-yl}methyl)boranuide CAS No. 2715119-90-5](/img/no-structure.png)
potassium trifluoro({6-fluorospiro[3.3]heptan-2-yl}methyl)boranuide
Overview
Description
Potassium trifluoro({6-fluorospiro[3.3]heptan-2-yl}methyl)boranuide (KTFMB) is a novel compound with many interesting applications in science and technology. Its structure consists of a trifluoromethylboron atom covalently bonded to a potassium atom, with a six-membered ring of carbon atoms and a fluorine atom bound to the boron atom. KTFMB has been studied extensively in recent years due to its unique properties, which make it a potentially useful reagent in various scientific fields.
Scientific Research Applications
Potassium trifluoro({6-fluorospiro[3.3]heptan-2-yl}methyl)boranuide has been studied extensively in recent years due to its unique properties. It has been used as a reagent in various scientific fields, including organic synthesis, medicinal chemistry, and materials science. In particular, it has been used in the synthesis of novel organoboron compounds, which can be used as intermediates in the synthesis of pharmaceuticals and other biologically active compounds. Additionally, it has been used in the synthesis of novel materials, such as polymers, nanomaterials, and catalysts.
Mechanism of Action
The mechanism of action of potassium trifluoro({6-fluorospiro[3.3]heptan-2-yl}methyl)boranuide is not fully understood. However, it is thought to involve a nucleophilic attack of the boron atom on the carbon atom of the six-membered ring, followed by a rearrangement of the carbon-boron bond to form a five-membered ring. This rearrangement is thought to be facilitated by the presence of the fluorine atom, which is believed to act as a Lewis acid and stabilize the transition state of the reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied. However, it is known to have some mild toxic effects, such as mild skin and eye irritation. Additionally, it has been observed to have some mild antifungal activity.
Advantages and Limitations for Lab Experiments
Potassium trifluoro({6-fluorospiro[3.3]heptan-2-yl}methyl)boranuide has several advantages for use in laboratory experiments. It is relatively inexpensive, easy to prepare, and has a high degree of purity. Additionally, it is stable under normal laboratory conditions and has a low toxicity profile. However, it also has some limitations. It is not particularly soluble in organic solvents, and its reactivity can be unpredictable in some cases.
Future Directions
Potassium trifluoro({6-fluorospiro[3.3]heptan-2-yl}methyl)boranuide has many potential applications in the fields of organic synthesis, medicinal chemistry, and materials science. In the field of organic synthesis, it could be used to synthesize novel organoboron compounds, which could be used as intermediates in the synthesis of pharmaceuticals and other biologically active compounds. In the field of medicinal chemistry, it could be used to synthesize novel drugs and other biologically active compounds. In the field of materials science, it could be used to synthesize novel polymers, nanomaterials, and catalysts. Additionally, further studies could be conducted to explore the biochemical and physiological effects of this compound and to develop more efficient and precise methods for its synthesis.
Synthesis Methods
Potassium trifluoro({6-fluorospiro[3.3]heptan-2-yl}methyl)boranuide is produced through a three-step synthesis process. The first step involves the reaction of potassium hydrogen fluoride and trifluoroacetic acid to form potassium trifluoroacetate. The second step involves the reaction of the potassium trifluoroacetate with a boron-containing compound, such as borane or borohydride, to form this compound. The final step involves the removal of the trifluoroacetate group to form the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis of potassium trifluoro({6-fluorospiro[3.3]heptan-2-yl}methyl)boranuide can be achieved through a multistep process involving the reaction of several starting materials.", "Starting Materials": [ "2,2,2-trifluoroethylamine", "6-fluorospiro[3.3]heptane-2-carboxylic acid", "potassium hydroxide", "boron trifluoride diethyl etherate", "diethyl ether", "methanol" ], "Reaction": [ "Step 1: The 2,2,2-trifluoroethylamine is reacted with boron trifluoride diethyl etherate in diethyl ether to form the corresponding boron trifluoride complex.", "Step 2: The 6-fluorospiro[3.3]heptane-2-carboxylic acid is converted to the corresponding acid chloride using thionyl chloride.", "Step 3: The boron trifluoride complex from step 1 is added to the acid chloride from step 2 to form the corresponding boronate ester.", "Step 4: The boronate ester from step 3 is treated with potassium hydroxide in methanol to form the potassium salt of the boronate ester.", "Step 5: The potassium salt from step 4 is reacted with 2,2,2-trifluoroethyl iodide in methanol to form the desired product, potassium trifluoro({6-fluorospiro[3.3]heptan-2-yl}methyl)boranuide." ] } | |
CAS RN |
2715119-90-5 |
Molecular Formula |
C8H12BF4K |
Molecular Weight |
234.1 |
Purity |
95 |
Origin of Product |
United States |
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